Cas no 1016513-26-0 (4-(2-Bromophenoxy)butanenitrile)

• Product Name: 4-(2-Bromophenoxy)butanenitrile
• CAS No: 1016513-26-0
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 5069613
• PubChem ID: 24693579
• Update Time: 2025-07-28

4-(2-Bromophenoxy)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromophenoxy)butanenitrile
• Z54673826
• AKOS000175396
• 1016513-26-0
• EN300-42823
• CS-0249229
• 4-(2-Bromophenoxy)butanenitrile

• Inchi： 1S/C10H10BrNO/c11-9-5-1-2-6-10(9)13-8-4-3-7-12/h1-2,5-6H,3-4,8H2
• InChI Key： ZDSRGOVTHDLWBJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OCCCC#N

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33